Cas no 869082-12-2 ((+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester)

• Product Name: (+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester
• CAS No: 869082-12-2
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 720463
• PubChem ID: 6951030
• Update Time: 2025-04-19

(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester Chemical and Physical Properties

Names and Identifiers

• (+)-(S)-L-alanine (S)-(+)-N-acetyl-L-alanine methyl ester
• (S)-(+)-N-acetyl-L-alanine methyl ester
• EN300-2996212
• CHEMBL3278816
• N-acetyl alanine methyl ester
• AC-ALA-OME
• SCHEMBL805648
• L-Alanine, N-acetyl-, methyl ester
• n-acetylalanine methyl ester
• AS-48958
• MFCD00038239
• A851270
• (S)-2-Acetylaminopropionic acid methyl ester
• N-Acetyl-L-alanine methyl este
• AKOS006238313
• CS-0158183
• 869082-12-2
• N-Acetyl-L-alanine methyl ester
• Ac-L-Ala-OMe
• (S)-Methyl 2-acetamidopropanoate
• FQGVVDYNRHNTCK-BYPYZUCNSA-N
• 3619-02-1
• (+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester
• N-alpha-Acetyl-L-alanine methyl ester
• Alanine, N-acetyl-, methyl ester
• N-alpha-Acetyl-L-alanine methyl ester (Ac-L-Ala-OMe)
• methyl (2S)-2-acetamidopropanoate
• FD21103
• DTXSID60426222
• Acetyl-L-alanine methyl ester

• Inchi： 1S/C6H11NO3/c1-4(6(9)10-3)7-5(2)8/h4H,1-3H3,(H,7,8)/t4-/m0/s1
• InChI Key： FQGVVDYNRHNTCK-BYPYZUCNSA-N
• SMILES： O(C)C([C@H](C)NC(C)=O)=O

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 251.1 °C at 760 mmHg
• Flash Point: 105.7 °C